Cas no 477854-47-0 (1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone)

• Product Name: 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone
• CAS No: 477854-47-0
• CID: 4652470
• Update Time: 2025-06-20

1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone

Introduction to 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone (CAS No. 477854-47-0)

1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone, identified by its CAS number 477854-47-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of quinoline derivatives, which are well-known for their broad spectrum of biological activities and potential therapeutic applications. The presence of a sulfanyl group at the 2-position and a methyl group at the 4-position of the quinoline core, along with a chlorophenyl substituent, contributes to its unique chemical properties and biological interactions.

The molecular structure of 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone encompasses several key functional groups that are critical for its pharmacological behavior. The quinolinyl moiety is a well-documented pharmacophore in many bioactive molecules, often exhibiting antimicrobial, antimalarial, and anticancer properties. The sulfanyl group introduces a polar region that can enhance solubility and interact with biological targets, while the chlorophenyl substituent may influence electronic properties and binding affinity. The methyl group at the 4-position further modulates the electronic distribution and steric environment around the quinoline ring system.

In recent years, quinoline derivatives have been extensively studied for their potential in drug discovery, particularly in the development of treatments for infectious diseases and cancer. The structural features of 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone make it a promising candidate for further investigation in these areas. Specifically, the combination of the sulfanyl group, chlorophenyl, and methyl-substituted quinoline core suggests potential interactions with enzymes and receptors involved in pathogenic processes.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The quinoline backbone provides a stable framework that can be modified to enhance potency, selectivity, and pharmacokinetic properties. The presence of multiple substituents allows for fine-tuning of these properties through structural optimization. For instance, the sulfanyl group may facilitate hydrogen bonding interactions with biological targets, while the chlorophenyl moiety could engage in hydrophobic interactions or π-stacking effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of compounds like 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone to various biological targets. These studies have highlighted its potential as an inhibitor or modulator of key enzymes involved in disease pathways. For example, preliminary simulations suggest that this compound may interact with enzymes such as topoisomerases or kinases, which are critical in cancer cell proliferation and survival.

The synthesis of 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone presents both challenges and opportunities for chemists. The multi-step synthesis involves careful manipulation of functional groups to ensure regioselectivity and yield optimization. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline core efficiently. Additionally, modern spectroscopic methods like NMR spectroscopy and mass spectrometry play a crucial role in confirming the structural integrity of the compound at each synthetic step.

Given its structural complexity, 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone represents an excellent candidate for exploring structure-function relationships in medicinal chemistry. By systematically modifying its substituents, researchers can gain insights into how specific structural features influence biological activity. This approach not only aids in identifying lead compounds but also provides fundamental understanding of drug-receptor interactions.

In conclusion, 1-{2-(3-Chlorophenyl)sulfanyl-4-methyl-3-quinolinyl}-1-ethanone (CAS No. 477854-47-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups within a quinoline framework makes it an attractive scaffold for developing novel therapeutic agents. As computational methods continue to evolve and synthetic techniques improve, further exploration of this compound's biological activities will undoubtedly yield valuable insights into disease mechanisms and treatment strategies.